Cas no 2411184-22-8 (2-Chloro-1-[(1S,2R,4R)-6′,6′-dimethylspiro[bicyclo[2.2.1]heptane-2,2′-morpholin]-4′-yl]-1-propanone)

• Product Name: 2-Chloro-1-[(1S,2R,4R)-6′,6′-dimethylspiro[bicyclo[2.2.1]heptane-2,2′-morpholin]-4′-yl]-1-propanone
• CAS No: 2411184-22-8
• MF: C₁₅H₂₄ClNO₂
• MW: 285.80956363678
• CID: 5355017
• Update Time: 2025-05-18

2-Chloro-1-[(1S,2R,4R)-6′,6′-dimethylspiro[bicyclo[2.2.1]heptane-2,2′-morpholin]-4′-yl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• Z3775008652
• 2-chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholin]-4'-yl]propan-1-one
• 2-Chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one
• CID 145901133
• 2-Chloro-1-[(1S,2R,4R)-6′,6′-dimethylspiro[bicyclo[2.2.1]heptane-2,2′-morpholin]-4′-yl]-1-propanone

• Inchi： 1S/C15H24ClNO2/c1-10(16)13(18)17-8-14(2,3)19-15(9-17)7-11-4-5-12(15)6-11/h10-12H,4-9H2,1-3H3/t10?,11-,12+,15+/m1/s1
• InChI Key： RHNSGGHPRLNVKM-DYCTTXIQSA-N
• SMILES： ClC(C)C(N1CC(C)(C)O[C@]2(C1)C[C@@H]1CC[C@H]2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.4±40.0 °C(Predicted)
• pka: -1.00±0.40(Predicted)

Additional information on 2-Chloro-1-[(1S,2R,4R)-6′,6′-dimethylspiro[bicyclo[2.2.1]heptane-2,2′-morpholin]-4′-yl]-1-propanone

Introduction to 2-Chloro-1-[(1S,2R,4R)-6′,6′-dimethylspiro[bicyclo[2.2.1]heptane-2,2′-morpholin]-4′-yl]-1-propanone (CAS No. 2411184-22-8) in Modern Chemical Biology

2-Chloro-1-[(1S,2R,4R)-6′,6′-dimethylspiro[bicyclo[2.2.1]heptane-2,2′-morpholin]-4′-yl]-1-propanone, identified by its CAS number 2411184-22-8, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of spirocyclic morpholine derivatives, which have garnered considerable attention due to their unique stereochemical properties and biological activities. The presence of a chloro substituent at the alpha position and the intricate spiro[bicyclo[2.2.1]heptane] core contribute to its distinctive chemical profile, making it a subject of intense interest for medicinal chemists and biologists.

The spiro[bicyclo[2.2.1]heptane] moiety in this molecule is particularly noteworthy, as it introduces a rigid three-membered ring system that imparts conformational constraints to the overall structure. This rigidity can influence the compound's interactions with biological targets, potentially enhancing binding affinity and selectivity. The morpholine ring further adds to the molecular complexity, providing a hydrogen bond acceptor site that is crucial for stabilizing interactions with protein receptors. The stereochemistry at the (1S,2R,4R) positions of the spirocyclic system is especially critical, as it dictates the spatial orientation of key functional groups and may play a pivotal role in determining the compound's biological efficacy.

In recent years, there has been growing interest in spirocyclic morpholine derivatives due to their demonstrated ability to modulate various biological pathways. These compounds have shown promise in preclinical studies as potential scaffolds for drugs targeting neurological disorders, inflammation, and infectious diseases. The unique structural features of CAS No. 2411184-22-8 make it an attractive candidate for further investigation into its pharmacological properties. Specifically, the combination of the chloro group and the spirocyclic morpholine framework suggests that this compound may exhibit both metabolic stability and target-specific binding characteristics.

One of the most compelling aspects of this molecule is its potential as a tool for exploring structure-activity relationships (SAR) in chemical biology. By systematically modifying substituents on the spiro[bicyclo[2.2.1]heptane] core or the morpholine ring, researchers can gain insights into how these structural elements contribute to biological activity. Such modifications may lead to the discovery of new analogs with improved pharmacokinetic profiles or enhanced therapeutic effects. The chlorine atom at the alpha position also offers opportunities for further derivatization, allowing chemists to explore different functional groups that might enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in guiding the design of novel compounds like CAS No. 2411184-22-8. Molecular docking studies have suggested that this compound may interact with specific protein targets through multiple non-covalent interactions, including hydrogen bonding and hydrophobic interactions. These findings are consistent with experimental observations from related spirocyclic morpholine derivatives, which have shown potent activity against enzymes and receptors involved in disease pathways.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry and multiple stereocenters. However, recent developments in asymmetric synthesis have made it possible to construct such molecules with high enantiomeric purity using transition metal-catalyzed reactions or chiral auxiliaries. These synthetic strategies have not only improved efficiency but also reduced costs, making it feasible to produce sufficient quantities for biological testing. The successful synthesis of CAS No. 2411184-22-8 underscores the growing capability of modern organic chemistry to tackle complex molecular architectures.

In conclusion,CAS No 2411184-22-8 represents a significant advancement in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities。The combination of a chloro substituent、a rigid spirocyclic core、and a morpholine ring provides a rich framework for exploring structure-function relationships。Further studies are warranted to fully elucidate its pharmacological properties，making it an exciting prospect for future drug development。As research continues，this compound is likely to play an important role in understanding disease mechanisms and developing novel therapeutic strategies。